2,7-Dimethyl-9H-fluoren-9-OL

• CAS No.: 33692-33-0
• Molecular Formula: C15H14O
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 2,7-dimethyl-9H-fluoren-9-ol
• InChI: InChI=1S/C15H14O/c1-9-3-5-11-12-6-4-10(2)8-14(12)15(16)13(11)7-9/h3-8,15-16H,1-2H3
• InChI Key: YOGKBNBETSFJEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C3=C(C2O)C=C(C=C3)C

Description

2,7-Dimethyl-9H-fluoren-9-OL is a substituted fluorene derivative characterized by hydroxyl (-OH) and methyl (-CH₃) groups at the 9th and 2nd/7th positions, respectively. Fluorene derivatives are renowned for their rigid, planar aromatic structure, which confers unique photophysical and electronic properties. Substitutions at the 2nd and 7th positions (e.g., methyl groups) typically enhance thermal stability and alter electronic properties, making such derivatives valuable in materials science and organic electronics .

Preparation Methods

Synthetic Routes and Reaction Conditions

• Reduction of 2,7-Dimethyl-9H-fluoren-9-one: : One common method for synthesizing 2,7-Dimethyl-9H-fluoren-9-OL involves the reduction of 2,7-Dimethyl-9H-fluoren-9-one. This can be achieved using reducing agents such as sodium borohydride (NaBH4) in ethanol. The reaction typically proceeds at room temperature, and the product is isolated by precipitation and filtration .

• Catalytic Hydrogenation: : Another method involves the catalytic hydrogenation of 2,7-Dimethyl-9H-fluoren-9-one using hydrogen gas in the presence of a palladium catalyst. This reaction is carried out under mild conditions, typically at room temperature and atmospheric pressure .

Industrial Production Methods

Industrial production of 2,7-Dimethyl-9H-fluoren-9-OL may involve large-scale reduction processes using efficient and cost-effective reducing agents. The choice of method depends on factors such as yield, purity, and production cost.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : 2,7-Dimethyl-9H-fluoren-9-OL can undergo oxidation to form 2,7-Dimethyl-9H-fluoren-9-one. Common oxidizing agents for this reaction include potassium permanganate (KMnO4) and chromium trioxide (CrO3) .

• Substitution: : The hydroxyl group in 2,7-Dimethyl-9H-fluoren-9-OL can be substituted with other functional groups through reactions with appropriate reagents. For example, reaction with acyl chlorides can yield esters .

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Sodium borohydride (NaBH4) in ethanol.

Substitution: Acyl chlorides for esterification reactions.

Major Products

Oxidation: 2,7-Dimethyl-9H-fluoren-9-one.

Substitution: Various esters depending on the acyl chloride used.

Scientific Research Applications

2,7-Dimethyl-9H-fluoren-9-OL has several applications in scientific research:

• Chemistry: : It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis .

• Biology: : Research has explored its potential as a biological probe due to its fluorescent properties. It can be used to study biological processes and interactions at the molecular level .

• Medicine: : There is ongoing research into its potential therapeutic applications, particularly in the development of new drugs. Its ability to interact with biological targets makes it a candidate for drug discovery .

• Industry: : In the industrial sector, 2,7-Dimethyl-9H-fluoren-9-OL is used in the production of polymers and other materials with specific properties. Its stability and reactivity make it suitable for various industrial applications .

Mechanism of Action

The mechanism of action of 2,7-Dimethyl-9H-fluoren-9-OL involves its interaction with specific molecular targets. The hydroxyl group at the 9 position allows it to form hydrogen bonds with other molecules, influencing its reactivity and interactions. In biological systems, it may interact with enzymes and receptors, affecting their activity and function .

Comparison with Similar Compounds

Table 1: Structural Comparison of Fluorene Derivatives

Compound	Substituents	Functional Groups	Key Applications	Reference
2,7-Dimethyl-9H-fluoren-9-OL	-OH (C9), -CH₃ (C2, C7)	Hydroxyl, Methyl	OLEDs, Sensors (inferred)	N/A
9H-Fluoren-9-ol	-OH (C9)	Hydroxyl	Organic synthesis
7-Bromo-9,9-dimethyl-9H-fluorene-2-ol	-Br (C7), -CH₃ (C9), -OH (C2)	Bromine, Methyl, Hydroxyl	Photovoltaic materials
3,6-Dimethoxy-9-(2-phenylethenyl)-9H-fluoren-9-ol	-OCH₃ (C3, C6), -CH=CHPh (C9)	Methoxy, Vinylphenyl	Fluorescent probes
9,9-Dimethyl-9H-fluoren-2-ylboronic acid	-B(OH)₂ (C2), -CH₃ (C9)	Boronic acid, Methyl	OLED intermediates

Key Observations :

• Halogen vs. Hydroxyl : Bromine at C7 (as in 7-bromo-9,9-dimethyl-9H-fluorene-2-ol) enhances electrophilic reactivity, enabling cross-coupling reactions, whereas hydroxyl groups facilitate hydrogen bonding and solubility .

Physical and Chemical Properties

Table 2: Comparative Physical Properties

Compound	Melting Point (°C)	Solubility	Stability	Reference
9H-Fluoren-9-ol	153.5	Low in water, high in DCM	Moderate thermal stability
7-Bromo-9,9-dimethyl-9H-fluorene-2-ol	Not reported	Likely low in polar solvents	High (due to -Br, -CH₃)
3,6-Dimethoxy derivative	Not reported	Enhanced by methoxy groups	High photostability

Insights :

• The hydroxyl group in 2,7-dimethyl-9H-fluoren-9-OL may lower its melting point compared to fully aromatic fluorenes but improve compatibility with polar matrices in material science applications.
• Methoxy groups (e.g., in 3,6-dimethoxy derivatives) significantly enhance solubility in organic solvents like THF, whereas bromine substitution favors reactivity in Suzuki-Miyaura couplings .

Comparison :

• Methylation (e.g., at C9) often requires rigorous anhydrous conditions, as seen in the synthesis of 9,9-dimethyl derivatives .
• Diiodo-substituted fluorenes (e.g., 2,7-diiodo-9H-fluorene) are precursors for cross-coupling reactions but require careful control of stoichiometry to avoid over-halogenation .